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Cat. No.: B1234929 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Methylethcathinone (4-MEC) is a synthetic stimulant of the cathinone class, chemically

related to mephedrone.[1] It has emerged as a designer drug, often marketed as a substitute

for controlled substances like mephedrone.[2] Chemically known as 2-(ethylamino)-1-(4-

methylphenyl)propan-1-one, 4-MEC is an N-ethylated analog of 4-methylmethcathinone.[2]

Due to its potential for abuse and lack of accepted medical use, it is classified as a Schedule I

controlled substance in the United States.[2][3] This guide provides a comprehensive technical

overview of 4-MEC, focusing on its chemical properties, mechanism of action, and analytical

methodologies.

Chemical and Physical Properties
4-MEC is typically found as a white, water-soluble hydrochloride salt powder.[2] Its chemical

and physical properties are summarized in the table below.
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Property Value Source

Molecular Formula C12H17NO PubChem

Molecular Weight 191.27 g/mol PubChem

IUPAC Name
2-(ethylamino)-1-(p-

tolyl)propan-1-one
PubChem

CAS Number 1225617-18-4 PubChem

Purity (as hydrochloride) Crystalline solid Cayman Chemical

Solubility

DMF: 50 mg/ml, DMSO: 50

mg/ml, Ethanol: 30 mg/ml,

PBS (pH 7.2): 10 mg/ml

Cayman Chemical

Mechanism of Action
4-MEC's primary mechanism of action involves the inhibition of monoamine transporters,

leading to an increase in the extracellular concentrations of dopamine, serotonin, and

norepinephrine.[4] It acts as a non-selective substrate for these transporters, with a notable

affinity for the serotonin transporter (SERT).[2]

Signaling Pathway Diagram
The following diagram illustrates the proposed mechanism of action of 4-MEC at the synaptic

cleft.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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